Methyl 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}butanoate
Overview
Description
Synthesis Analysis
The synthesis of Methyl 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}butanoate involves several steps. One method includes the coupling reaction between an intermediate and 4-methyl-2-acetaminothiazole, followed by hydrolysis . Another approach utilizes direct chlorination and fluorination of 3-picoline to obtain 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF) .
Chemical Reactions Analysis
The compound can participate in various chemical reactions, including nucleophilic substitutions, cyclizations, and other transformations .
Physical and Chemical Properties Analysis
Scientific Research Applications
Toxicological Insights
One of the primary areas of research involves the toxicological profiling of compounds structurally related to Methyl 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}butanoate. For instance, a study on 5-amino-2-(trifluoromethyl)pyridine, an intermediate in pharmaceutical synthesis, demonstrated its potential toxicity, including methemoglobinemia and toxic encephalopathy, following inhalation exposure (Tao et al., 2022). This underscores the importance of handling precautions and safety measures in industrial settings where such compounds are used.
Pharmacological Applications
The pharmacological landscape for related compounds includes their roles in modulating specific receptors or biological pathways. An innovative study evaluated a radiotracer targeting the sphingosine-1-phosphate receptor (S1PR) 1, a receptor of clinical interest due to its involvement in multiple sclerosis. The tracer, evaluated for safety, dosimetry, and brain uptake, offers insights into inflammatory diseases, showcasing the receptor-targeting potential of related chemical entities (Brier et al., 2022).
Environmental and Public Health
Research extends into environmental exposure and public health concerns, particularly relating to pesticide use. A cross-sectional study in South Australia aimed to understand the exposure levels of organophosphorus and pyrethroid pesticides in preschool children, highlighting the widespread chronic exposure to these chemicals. The findings emphasize the need for regulatory scrutiny and public health interventions to mitigate exposure risks (Babina et al., 2012).
Case Studies and Forensic Analysis
Forensic toxicology presents another critical application, as illustrated by the determination of MDPBP, a psychoactive substance, in postmortem blood samples. This case study not only showcased the analytical method for detecting such compounds but also highlighted the potential for overdose, underscoring the importance of monitoring new psychoactive substances within public health and legal contexts (Wiergowski et al., 2016).
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as trifluoromethylpyridines, are known to be active in both the agrochemical and pharmaceutical industries .
Mode of Action
It’s worth noting that the biological activities of trifluoromethylpyridine (tfmp) derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Biochemical Pathways
Tfmp derivatives, which share a similar structure, are known to have significant impacts in the agrochemical and pharmaceutical industries .
Pharmacokinetics
The compound has a molecular weight of 29668 , which may influence its bioavailability.
Result of Action
Tfmp derivatives are known to have significant impacts in the agrochemical and pharmaceutical industries .
Action Environment
The compound has a melting point of 46-48 degrees , which may influence its stability under different environmental conditions.
Properties
IUPAC Name |
methyl 4-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]butanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClF3N2O2/c1-19-9(18)3-2-4-16-10-8(12)5-7(6-17-10)11(13,14)15/h5-6H,2-4H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWMGEOWYULCWDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCNC1=C(C=C(C=N1)C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClF3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70379533 | |
Record name | Methyl 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70379533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
332361-10-1 | |
Record name | Methyl 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino]butanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=332361-10-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70379533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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